Cas no 2396525-97-4 (N-[3-(3-cyanopropanoyl)-2,4-difluorophenyl]propane-1-sulfonamide)

• Product Name: N-[3-(3-cyanopropanoyl)-2,4-difluorophenyl]propane-1-sulfonamide
• CAS No: 2396525-97-4
• MF: C₁₃H₁₄F₂N₂O₃S
• MW: 316.323668956757
• CID: 5689113
• PubChem ID: 141765765
• Update Time: 2023-10-12

N-[3-(3-cyanopropanoyl)-2,4-difluorophenyl]propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(3-cyanopropanoyl)-2,4-difluorophenyl]propane-1-sulfonamide

• Inchi： 1S/C13H14F2N2O3S/c1-2-8-21(19,20)17-10-6-5-9(14)12(13(10)15)11(18)4-3-7-16/h5-6,17H,2-4,8H2,1H3
• InChI Key： YWJFACBBUQDRMW-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1C=CC(=C(C(CCC#N)=O)C=1F)F)(=O)=O

Computed Properties

• Exact Mass: 316.06931981g/mol
• Monoisotopic Mass: 316.06931981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.4Ų